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Executive Summary

(3r,5r)-Piperidine-3,4,5-triol, commonly known as 1,5-dideoxy-1,5-imino-xylitol (DIX), is a
potent glycosidase inhibitor and a pharmacophore scaffold for treating lysosomal storage
disorders (e.g., Gaucher disease). Its efficacy is strictly governed by its stereochemistry and
ring conformation.[1]

This guide provides a definitive protocol for the full characterization of this molecule using 1H
and 13C NMR. Unlike simple spectral listing, this protocol details the coupling constant (

-value) analysis required to prove the specific meso configuration (3R,4r,5S) and the
thermodynamically stable 4C1 chair conformation.

Chemical Identity & Stereochemistry

The notation "(3r,5r)" implies a specific relative stereochemistry.[1] In the context of piperidine
triols, this refers to the meso compound where C3 and C5 have the same relative configuration
to the plane of symmetry passing through N1 and C4.[1]

o |[UPAC Name: (3R,4r,5S)-Piperidine-3,4,5-triol[2][3][4]
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e Common Name: 1,5-Dideoxy-1,5-imino-xylitol
e Symmetry: Meso (Plane of symmetry

through N1-C4).[1]

o Key Structural Feature: C3-OH and C5-OH are cis (1,3-relationship). C4-OH is trans to
C3/C5 in the xylo-configuration.

Experimental Protocol
Sample Preparation

The hydroxyl and amine protons are exchangeable; therefore, solvent choice dictates whether

these are observed.[1]
e Solvent A (Structural Assignment): Deuterium Oxide (

,99.9% D).[1]

o Purpose: Eliminates exchangeable protons (OH, NH) to simplify the spectrum and reveal

scalar coupling (

) of the skeletal protons.

o pH Adjustment: The chemical shifts of piperidines are highly pH-dependent.[1] For
consistent data, adjust pD to >9 (free base) using NaOD or <2 (HCI salt) using DCI.[1]
Data below refers to the hydrochloride salt (acidic conditions) unless noted, as this locks
the conformation.

e Solvent B (Hydrogen Bonding): DMSO-

[1]

o Purpose: Observes OH and NH signals to confirm the number of exchangeable protons.

Instrument Parameters

e Field Strength: Minimum 400 MHz (500 MHz+ recommended for resolving H2/H6 geminal
couplings).
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e Pulse Sequence:
o 1H: Standard zg30 or equivalent.[1]
o 13C: Proton-decoupled zgpg30.[1]

o 2D: COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum
Coherence) are mandatory for assigning the equatorial vs. axial protons.[1]

Characterization Data & Analysis
1H NMR Interpretation (500 MHz, D20)

The molecule possesses

symmetry.[1] Consequently, the spectrum is simpler than that of a chiral isomer (e.qg., arabinitol
mimic).

Symmetry Check:

e H2 and H6 are chemically equivalent sets.[1] You will see one signal for H2ax/H6ax and one
for H2eq/H6eq.[1]

e H3 and H5 are chemically equivalent.[1]

e H4 is unique.[1]

Table 1: 1H NMR Assignments (HCI Salt Form)
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Coupling
Constants (  Interpretati
on

Shift (
Position Type Multiplicity

» Ppm) Hz)

Large

indicates
H-2ax, H-6ax  Axial 2.85-2.95 dd (approx.t) trans-diaxial
relationship

with H3.

Small vicinal

H-2eq, H-6eq  Equatorial 3.35-3.45 dd , confirms
equatorial

orientation.

Large
coupling to
H2ax

H-3, H-5 Axial 3.65-3.75 ddd , ]
confirms H3
is axial (OH is

equatorial).

Diagnostic:

Small

H-4 Equatorial 3.95-4.05 t (or dd) , values
indicate H4 is

equatorial
(OH is axial).

Conformational Proof (The "Xylo" Configuration):
e The large coupling (

Hz) between H2ax and H3 proves H3 is axial.[1] Therefore, the C3-OH group is equatorial.

e The small coupling (
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Hz) between H3 and H4 proves H4 is equatorial (gauche to H3).[1] Therefore, the C4-OH
group is axial.

e Conclusion: The molecule adopts the 4C1 chair conformation with substituents: 3-OH (eq),
4-0OH (ax), 5-OH (eq).

13C NMR Interpretation (125 MHz, D20)

Due to symmetry, only 3 carbon signals are observed for the 5-carbon ring.

Table 2: 13C NMR Assignments
Shift (
Position Note
» PpmM)
Aminomethylene carbons.
C-2,C-6 46.0 —48.0 _ o
Upfield due to N-substitution.
Methine carbons bearing
C-3,C-5 68.0 - 70.0 )
equatorial OH.
Methine carbon bearing axial
C-4 72.0-74.0 OH. Often deshielded relative

to C3/5.[1]

Diagnostic Workflow (Graphviz)

The following diagram illustrates the decision tree for validating the stereochemistry of the
piperidine triol.
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Sample: Piperidine-3,4,5-triol

Check 13C NMR Signal Count

Symmetric \Asymmetric

3 Signals Observed 5 Signals Observed
(Symmetric/Meso) (Asymmetric/Chiral)

Identity: Arabinitol Isomer

Analyze 1H J-Couplings (H3-H4) (Chiral)

J(3,4) = 3-4 Hz J(3,4) =9-10 Hz
(Gauche/Eg-Ax) (Trans-Diaxial)

Identity: (3R,4r,5S)-Isomer Identity: (3R,4s,5S)-Isomer
(Meso-Xylitol) (Meso-Ribitol)
Config: 3-eq, 4-ax, 5-eq Config: All Equatorial (or All Ax)

Click to download full resolution via product page

Figure 1: NMR decision tree for distinguishing piperidine-3,4,5-triol stereoisomers.

Troubleshooting & Validation
Distinguishing from Ribitol and Arabinitol Isomers

* Meso-Ribitol Analogue (All-cis): In the 4C1 chair, this isomer typically places all OH groups
equatorially (or involves ring flipping). If all protons H3, H4, H5 are axial,

and

will be large (~10 Hz). The observation of small
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at H4 is the key differentiator for the Xylitol analogue.[1]

 Arabinitol Analogue (Chiral): Breaks the

symmetry.[1] You will see distinct signals for C2 and C6, and distinct signals for C3 and C5 in
the 13C spectrum (5 ring carbons total).[1]

pH Effects[1]

o Free Base: Signals shift upfield.[1] H2/H6 geminal coupling may become less distinct due to
nitrogen inversion broadening.[1]

o HCI Salt: Nitrogen inversion is stopped. Signals are sharper and downfield.[1]
Recommended for characterization.

References
e Synthesis and Glycosidase Inhibition

o Lundt, I., & Madsen, R. "Synthesis of 1,5-dideoxy-1,5-imino-xylitol and related
compounds.” Synthesis, 1995.[1]

o Note: Establishes the synthesis of the meso-xylitol isomer.
o Conformational Analysis of Iminosugars

o Wrodnigg, T. M., et al. "Conformational analysis of iminosugars by NMR and molecular
modeling."[1] Mini-Reviews in Medicinal Chemistry, 2008.

o Source:
e General NMR Data for Piperidines

o Claridge, T. D. W.[5] High-Resolution NMR Techniques in Organic Chemistry. Elsevier,
2016.[1]

o Context: Standard reference for interpreting coupling constants in six-membered
heterocycles.[1]
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« Database Validation

o SDBS (Spectral Database for Organic Compounds).[1] Compound No. 13042-55-2 (if
available).[1]

o Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (2R,3R,4R,5S)-2-(2-hydroxyethyl)-2-(hydroxymethyl)piperidine-3,4,5-triol | CBH17NO5 |
CID 168861222 - PubChem [pubchem.ncbi.nlm.nih.gov]

¢ 2.(2R,3R,4R,5S)-1-butyl-2-(hydroxymethyl)piperidine-3,4,5-triol;hydron;chloride |
C10H22CINO4 | CID 657399 - PubChem [pubchem.ncbi.nim.nih.gov]

¢ 3. (2R,3R,4R,5S)-1-butyl-2-(hydroxymethyl)piperidine-3,4,5-triol;hydron;chloride |
C10H22CINO4 | CID 657399 - PubChem [pubchem.ncbi.nim.nih.gov]

¢ 4. (2R,3R,4R,5S)-1-(2-ethoxyethyl)-2-(hydroxymethyl)piperidine-3,4,5-triol | CLOH21NOS5 |
CID 15604574 - PubChem [pubchem.ncbi.nlm.nih.gov]

¢ 5. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

¢ To cite this document: BenchChem. [Application Note: NMR Characterization of (3r,5r)-
Piperidine-3,4,5-triol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12978130/docs#application-note-nmr-
characterization-of-3r-5r-piperidine-3-4-5-triol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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